Cas no 736132-56-2 (4-amino-2-methyl-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-methyl-1,2-oxazolidin-3-one
• CAS No: 736132-56-2
• MF: C₄H₈N₂O₂
• MW: 116.118520736694
• MDL: MFCD24667073
• CID: 5248949
• PubChem ID: 504004
• Update Time: 2026-03-09

4-amino-2-methyl-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolidinone, 4-amino-2-methyl-
• 4-amino-2-methyl-1,2-oxazolidin-3-one

• MDL： MFCD24667073
• Inchi： 1S/C4H8N2O2/c1-6-4(7)3(5)2-8-6/h3H,2,5H2,1H3
• InChI Key： SKBRWWAAKYUZEW-UHFFFAOYSA-N
• SMILES： O1CC(N)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-2-methyl-1,2-oxazolidin-3-one

Introduction to 4-Amino-2-Methyl-1,2-Oxazolidin-3-One (CAS No. 736132-56-2)

4-Amino-2-methyl-1,2-oxazolidin-3-one, with the CAS number 736132-56-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 4-amino-2-methyl-1,2-oxazolidin-3-one makes it an intriguing candidate for various drug development initiatives.

The chemical structure of 4-amino-2-methyl-1,2-oxazolidin-3-one consists of a five-membered oxazolidine ring with an amino group and a methyl group attached to specific positions. This configuration imparts distinct chemical and physical properties to the compound, making it suitable for a range of experimental and practical uses. The oxazolidinone scaffold is particularly interesting due to its ability to form stable complexes with metal ions and its potential to modulate biological processes.

In recent years, significant advancements have been made in understanding the biological activities of 4-amino-2-methyl-1,2-oxazolidin-3-one. Research has shown that this compound exhibits potent antimicrobial properties, particularly against Gram-positive bacteria. This makes it a promising candidate for the development of novel antibiotics to combat drug-resistant strains. Additionally, studies have explored its potential as an antiviral agent, with preliminary results indicating activity against certain viral pathogens.

Beyond its antimicrobial and antiviral properties, 4-amino-2-methyl-1,2-oxazolidin-3-one has also been investigated for its anti-inflammatory and neuroprotective effects. In vitro and in vivo experiments have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. Furthermore, it has shown potential in protecting neuronal cells from oxidative stress and apoptosis, suggesting its utility in the treatment of neurodegenerative diseases.

The pharmacokinetic profile of 4-amino-2-methyl-1,2-oxazolidin-3-one is another area of active research. Studies have focused on optimizing its bioavailability and metabolic stability to enhance its therapeutic efficacy. Formulation strategies such as encapsulation in nanoparticles or liposomes have been explored to improve its delivery and target specificity. These advancements are crucial for translating the promising preclinical findings into clinical applications.

Clinical trials involving 4-amino-2-methyl-1,2-oxazolidin-3-one are currently underway to evaluate its safety and efficacy in human subjects. Early-phase trials have shown favorable results, with the compound demonstrating good tolerability and a favorable adverse effect profile. These findings are encouraging and pave the way for further investigation in larger patient populations.

In addition to its therapeutic applications, 4-amino-2-methyl-1,2-oxazolidin-3-one has also found use in chemical synthesis as a versatile building block. Its reactivity and functional group compatibility make it valuable for the synthesis of more complex molecules with diverse biological activities. Researchers are continually exploring new synthetic routes and modifications to expand the scope of applications for this compound.

The environmental impact of 4-amino-2-methyl-1,2-oxazolidin-3-one is another important consideration. Studies have assessed its biodegradability and potential ecological effects to ensure that its use does not pose significant environmental risks. Sustainable production methods are being developed to minimize the ecological footprint associated with the synthesis and application of this compound.

In conclusion, 4-amino-2-methyl-1,2-oxazolidin-3-one (CAS No. 736132-56-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it a valuable candidate for further exploration and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.